Cas no 827596-93-0 (Acetic acid, [[2-[[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]thio]ethyl]thio]-)
827596-93-0 structure
Product Name:Acetic acid, [[2-[[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]thio]ethyl]thio]-
CAS No:827596-93-0
MF:C11H18N2O2S2
MW:274.402820110321
CID:683515
PubChem ID:71417341
Update Time:2025-04-19
Acetic acid, [[2-[[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]thio]ethyl]thio]- Chemical and Physical Properties
Names and Identifiers
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- Acetic acid, [[2-[[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]thio]ethyl]thio]-
- 2-[2-[2-(3,5-dimethylpyrazol-1-yl)ethylsulfanyl]ethylsulfanyl]acetic acid
- 827596-93-0
- [(2-{[2-(3,5-Dimethyl-1H-pyrazol-1-yl)ethyl]sulfanyl}ethyl)sulfanyl]acetic acid
- DTXSID20836681
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- Inchi: 1S/C11H18N2O2S2/c1-9-7-10(2)13(12-9)3-4-16-5-6-17-8-11(14)15/h7H,3-6,8H2,1-2H3,(H,14,15)
- InChI Key: NPFAEHNPNAWLEE-UHFFFAOYSA-N
- SMILES: S(CCSCC(=O)O)CCN1C(C)=CC(C)=N1
Computed Properties
- Exact Mass: 274.08097017g/mol
- Monoisotopic Mass: 274.08097017g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 8
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 106Ų
Acetic acid, [[2-[[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]thio]ethyl]thio]- Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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